N-(3,4-dimethoxybenzyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C25H24N2O3S/c1-16-5-11-21-24(13-16)31-25(26-21)19-7-9-20(10-8-19)27(17(2)28)15-18-6-12-22(29-3)23(14-18)30-4/h5-14H,15H2,1-4H3
• InChI Key: XEBJLJRSACZDDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N(CC4=CC(=C(C=C4)OC)OC)C(=O)C
• Molecular Formula: C25H24N2O3S
• Molecular Weight: 432.5 g/mol

Description

N-(3,4-dimethoxybenzyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide, also known as DMBA-N-MBT, is a chemical compound that has been synthesized and studied for its potential use as a tool in scientific research.

Mechanism of Action

N-(3,4-dimethoxybenzyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide binds to amyloid fibrils through its benzothiazole moiety, which has been shown to interact with the beta-sheet structure of amyloid fibrils. The compound's fluorescent properties allow for the detection and visualization of amyloid fibrils in biological systems.
Biochemical and Physiological Effects:
This compound has been shown to have low cytotoxicity and does not interfere with cellular processes. It has been used in vitro and in vivo to detect and monitor the progression of amyloid fibril formation in biological systems.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxybenzyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide has several advantages for use in lab experiments, including its high selectivity for amyloid fibrils, low cytotoxicity, and fluorescent properties. However, its limited solubility in aqueous solutions and potential interference with other fluorescent probes may limit its use in certain experiments.

Future Directions

Future research on N-(3,4-dimethoxybenzyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide could focus on improving its solubility and developing new derivatives with enhanced properties for imaging and detecting amyloid fibrils. Additionally, the compound's potential use in other biological systems and disease models could be explored. Finally, the development of new techniques for the detection and monitoring of amyloid fibrils using this compound could lead to new insights into the mechanisms of amyloid formation and potential therapeutic targets.

Scientific Research Applications

N-(3,4-dimethoxybenzyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide has been studied for its potential use as a fluorescent probe for imaging biological systems. It has been shown to selectively bind to amyloid fibrils and has been used to detect and monitor the progression of Alzheimer's disease in animal models.